4-methoxy-N-methyl-1,2-benzisoxazol-3-amine

• CAS RN: 1228574-45-5
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 4-methoxy-N-methyl-1,2-benzoxazol-3-amine
• InChI: InChI=1S/C9H10N2O2/c1-10-9-8-6(12-2)4-3-5-7(8)13-11-9/h3-5H,1-2H3,(H,10,11)
• InChI Key: XWYUHPRYDJMYJH-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NOC2=C1C(=CC=C2)OC

Description

4-methoxy-N-methyl-1,2-benzisoxazol-3-amine is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1.8 g [11 mmol] of 3-amino-4-methoxy-1,2-benzisoxazole and 22.5 g [151.8 mmol] of triethyl orthoformate are boiled under reflux with exclusion of moisture for 18 hours. After concentrating by rotary evaporation under reduced pressure, the remaining residue is taken up in 50 ml of ethanol and, after the addition of 3.05 g [80.6 mmol] of sodium borohydride, the mixture is stirred first at room temperature for 3 hours and then at 50° C. for 12 hours. The mixture is concentrated, and the residue is dissolved in dichloromethane and washed with water. After drying and concentrating the organic phase, 1.5 g of the compound (XIIa-1) are obtained as a white solid.